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Compound of Interest

Compound Name: Menthyl anthranilate

Cat. No.: B129310

For Researchers, Scientists, and Drug Development Professionals

Introduction

Menthyl anthranilate, also known as meradimate, is an organic sunscreen agent utilized for its
ability to absorb ultraviolet (UV) radiation, primarily in the UVA range.[1] It is the ester of
menthol and anthranilic acid.[1] In the United States and Canada, it is an FDA-approved over-
the-counter (OTC) sunscreen active ingredient at concentrations up to 5%.[1] Menthyl
anthranilate functions by absorbing UV rays and converting the energy into less harmful
infrared radiation (heat).[1]

This document provides detailed application notes on the formulation of sunscreens containing
menthyl anthranilate and comprehensive protocols for their stability testing.

Menthyl Anthranilate in Sunscreen Formulation

Menthyl anthranilate is primarily a UVA filter, though its protection does not cover the full UVA
spectrum. It is often formulated in combination with other UVB and UVA filters to achieve
broad-spectrum protection.

Representative Sunscreen Formulation
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While specific commercial formulations are proprietary, a representative oil-in-water (O/W)
sunscreen cream formulation incorporating menthyl anthranilate is provided below. This
formulation is intended for educational and research purposes.

Ingredient (INCI

Phase Function Percentage (% w/w)
Name)
A (Water Phase) Deionized Water Solvent g.s. to 100
Glycerin Humectant 3.00
Disodium EDTA Chelating Agent 0.10
Xanthan Gum Thickener 0.20
B (Oil Phase) Menthyl Anthranilate UVA Filter 5.00
Octinoxate UVB Filter 7.50
UVB/UVA Filter,
Octocrylene . 5.00
Photostabilizer
C12-15 Alkyl _
Emollient 8.00
Benzoate
Cetearyl Alcohol (and) N
Emulsifier 4.00
Ceteareth-20
Glyceryl Stearate Emulsifier 2.00
Phenoxyethanol (and) )
C (Cool-Down Phase) ) Preservative 1.00
Ethylhexylglycerin
Tocopheryl Acetate o
o Antioxidant 0.50
(Vitamin E)
Citric Acid pH Adjuster g.s.

Sunscreen Formulation Workflow

The following diagram illustrates the general workflow for preparing the representative oil-in-
water sunscreen cream.
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Figure 1: Sunscreen Formulation Workflow.

Experimental Protocols
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Protocol 1: Preparation of an Oil-in-Water (O/W)
Sunscreen Emulsion

Objective: To prepare a stable oil-in-water sunscreen emulsion containing menthyl
anthranilate.

Materials and Equipment:

Beakers of appropriate sizes

Water bath or heating mantle with temperature control

Overhead stirrer with propeller and homogenizer attachments

Weighing balance

pH meter

Ingredients as listed in the formulation table
Procedure:

o Water Phase Preparation: a. In a main beaker, add the deionized water and begin heating to
75-80°C with gentle stirring. b. Slowly disperse the xanthan gum into the vortex of the water
to prevent clumping. Mix until fully hydrated. c. Add the glycerin and disodium EDTA to the
water phase and mix until dissolved. Maintain the temperature at 75-80°C.

e Oil Phase Preparation: a. In a separate beaker, combine all the oil phase ingredients:
menthyl anthranilate, octinoxate, octocrylene, C12-15 alkyl benzoate, cetearyl alcohol
(and) ceteareth-20, and glyceryl stearate. b. Heat the oil phase to 75-80°C while mixing until
all components are melted and the phase is uniform.

o Emulsification: a. Slowly add the hot oil phase to the hot water phase while mixing with a
high-shear homogenizer. b. Homogenize for 5-10 minutes or until a uniform, white emulsion
is formed.
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e Cooling: a. Switch from the homogenizer to a propeller stirrer and begin cooling the emulsion
with gentle agitation.

Cool-Down Phase Additions: a. Once the emulsion has cooled to below 40°C, add the
preservative system (phenoxyethanol and ethylhexylglycerin) and the antioxidant (tocopheryl
acetate). b. Mix until these components are fully incorporated.

pH Adjustment and Finalization: a. Measure the pH of the emulsion. b. Adjust the pH to the
desired range (typically 5.5-6.5 for skin products) by adding a citric acid solution dropwise. c.
Continue gentle mixing until the emulsion is completely uniform. d. Perform final quality
control checks (e.g., viscosity, appearance).

Protocol 2: In Vitro UVA Protection Factor (UVA-PF) and
Critical Wavelength Determination

Objective: To determine the UVA protection factor and critical wavelength of a sunscreen
formulation containing menthyl anthranilate according to the 1ISO 24443:2012 standard.

Materials and Equipment:

UV-Vis spectrophotometer with an integrating sphere

Solar simulator with a defined UV spectrum output

Polymethyl methacrylate (PMMA) plates with a roughened surface
Automated or manual spreading apparatus

Positive displacement pipette or syringe

Glycerin or white petroleum for blank measurements

Procedure:

o Sample Application: a. Apply the sunscreen product to the roughened surface of a PMMA
plate at a concentration of 1.3 mg/cmz2. b. Spread the product evenly over the plate using a
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defined spreading technique to ensure a uniform film. c. Allow the film to dry for at least 15
minutes in the dark at a controlled temperature.

« Initial Absorbance Measurement (Pre-irradiation): a. Measure the initial absorbance (Ao(A)) of
the sunscreen film from 290 to 400 nm using the UV-Vis spectrophotometer.

o UV Irradiation: a. Expose the sunscreen-coated plate to a controlled dose of UV radiation
from the solar simulator. The irradiation dose is calculated based on the in vitro SPF of the
product.

o Post-irradiation Absorbance Measurement: a. After irradiation, measure the final absorbance
(A(N)) of the sunscreen film from 290 to 400 nm.

o Calculations: a. UVA Protection Factor (UVA-PF): The UVA-PF is calculated using the
following formula, which integrates the absorbance spectrum with the Persistent Pigment
Darkening (PPD) action spectrum and the solar spectrum.

b. Critical Wavelength (Ac): The critical wavelength is the wavelength at which the integral of
the absorbance spectrum from 290 nm reaches 90% of the total integral from 290 to 400 nm.

Protocol 3: Sunscreen Stability Testing

Objective: To assess the physical and chemical stability of a sunscreen formulation containing
menthyl anthranilate under various stress conditions.

Materials and Equipment:

 Stability chambers with controlled temperature and humidity

» Photostability chamber with a controlled light source (e.g., Xenon lamp)
e Viscometer

e pH meter

e Homogenizer

e Microscope
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e High-Performance Liquid Chromatography (HPLC) system with a UV detector
e Product packaged in its final commercial packaging
Procedure:

o Sample Preparation and Storage: a. Prepare at least three batches of the sunscreen
formulation. b. Package the samples in the intended final packaging. c. Place the samples in
stability chambers under the following conditions:

o Accelerated Stability: 40°C £ 2°C / 75% RH £ 5% RH

o Real-Time Stability: 25°C + 2°C / 60% RH + 5% RH

o Freeze-Thaw Cycling: -10°C to 25°C (e.g., 24 hours at each temperature for 3 cycles) d.
For photostability, place samples in a photostability chamber and expose them to a
controlled dose of light. Protect a set of control samples from light.

» Testing Schedule: a. Test the samples at initial (time zero) and at specified intervals (e.g., 1,
3, and 6 months for accelerated; 3, 6, 12, 24, and 36 months for real-time).

» Stability Assessment Parameters: a. Physical Stability:

o Appearance: Color, odor, and phase separation.

o pH: Measure the pH of the emulsion.

o Viscosity: Measure the viscosity using a suitable viscometer.

o Microscopic Examination: Observe for changes in globule size and distribution. b.
Chemical Stability:

o Assay of Active Ingredients: Quantify the concentration of menthyl anthranilate and other
UV filters using a validated stability-indicating HPLC method.

Data Presentation:
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- ) ) Menthyl
Stability _ . Viscosity _

. Time Point Appearance  pH Anthranilate
Condition (cP)

Assay (%)
Initial (T=0) 0 Conforms 6.0 15000 100.0
25°C / 60%
RH 3 Months Conforms 5.9 14800 99.5
6 Months Conforms 5.9 14750 99.2
12 Months Conforms 5.8 14600 98.8
40°C / 75%
RH 1 Month Conforms 5.8 14500 98.5
3 Months Conforms 5.7 14200 97.2
6 Months Conforms 5.6 13900 95.8
Freeze-Thaw 3 Cycles Conforms 6.0 14900 99.8
- Post-
Photostability o Conforms 5.9 14800 96.5
Irradiation

Note: The data in this table is illustrative and represents expected trends. Actual results will
vary based on the specific formulation.

Menthyl Anthranilate Stability and Degradation

Menthyl anthranilate, like many organic UV filters, can be susceptible to photodegradation.
Upon exposure to UV radiation, it can generate reactive oxygen species, which may contribute
to its degradation and potentially impact other ingredients in the formulation.

Potential Photodegradation Pathway of Menthyl
Anthranilate

The photodegradation of menthyl anthranilate is likely to proceed through pathways similar to
its precursor, methyl anthranilate. This involves the formation of hydroxylated derivatives. The
following diagram illustrates a plausible photodegradation pathway.
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Figure 2: Plausible Photodegradation Pathway.

Stability Testing Workflow

The stability testing of a sunscreen formulation containing menthyl anthranilate follows a
structured workflow to ensure the product's safety, efficacy, and shelf-life.
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Figure 3: Sunscreen Stability Testing Workflow.
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Conclusion

Menthyl anthranilate is a functional UVA filter when formulated appropriately. However, its
limited UVA spectrum and potential for photodegradation necessitate careful formulation with
other UV filters and stabilizers. The protocols outlined in this document provide a framework for
developing and evaluating sunscreen products containing menthyl anthranilate. Rigorous
stability testing is crucial to ensure that the final product remains safe, effective, and
aesthetically pleasing throughout its intended shelf life. Further research into stabilizing
menthyl anthranilate and quantifying its degradation products in various formulations is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. cosmeticsinfo.org [cosmeticsinfo.org]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Menthyl Anthranilate
in Sunscreen Formulation and Stability Testing]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b129310#menthyl-anthranilate-in-sunscreen-
formulation-and-stability-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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